Cas no 106316-08-9 (Benzoic acid, 3-chloro-4-(decyloxy)-)

• Product Name: Benzoic acid, 3-chloro-4-(decyloxy)-
• CAS No: 106316-08-9
• MF: C₁₇H₂₅ClO₃
• MW: 312.831604719162
• MDL: MFCD30585658
• CID: 1175516
• PubChem ID: 19902916
• Update Time: 2025-04-20

Benzoic acid, 3-chloro-4-(decyloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-chloro-4-(decyloxy)-
• 3-chloro-4-decoxybenzoic acid
• AKOS012771977
• 3-chloro-4-decyloxybenzoic acid
• NQYQPEVAYHZBRB-UHFFFAOYSA-N
• SCHEMBL9626804
• DTXSID20601159
• 106316-08-9
• 3-CHLORO-4-(DECYLOXY)BENZOIC ACID
• A1-05352

• MDL： MFCD30585658
• Inchi： 1S/C17H25ClO3/c1-2-3-4-5-6-7-8-9-12-21-16-11-10-14(17(19)20)13-15(16)18/h10-11,13H,2-9,12H2,1H3,(H,19,20)
• InChI Key： NQYQPEVAYHZBRB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)O)C=CC=1OCCCCCCCCCC

Computed Properties

• Exact Mass: 312.14935
• Monoisotopic Mass: 312.1492223g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 11
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53
• LogP: 5.55770